2-(4-methoxyphenyl)-N-(3,4,5-trimethoxyphenyl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-(3,4,5-trimethoxyphenyl)acetamide
• InChI: InChI=1S/C18H21NO5/c1-21-14-7-5-12(6-8-14)9-17(20)19-13-10-15(22-2)18(24-4)16(11-13)23-3/h5-8,10-11H,9H2,1-4H3,(H,19,20)
• InChI Key: YWCZJMAHDRRTKM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C18H21NO5
• Molecular Weight: 331.4 g/mol

Description

2-(4-methoxyphenyl)-N-(3,4,5-trimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C18H21NO5 and its molecular weight is 331.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 331.14197277 g/mol and the complexity rating of the compound is 370. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Green Synthesis

2-(4-methoxyphenyl)-N-(3,4,5-trimethoxyphenyl)acetamide plays a role in green chemistry, particularly in the synthesis of other compounds. Zhang Qun-feng (2008) demonstrated its use in the production of azo disperse dyes via catalytic hydrogenation, highlighting its role in environmentally friendly chemical processes (Zhang Qun-feng, 2008).

Antitumor Activity

A significant application of this compound is in the field of cancer research. Wu et al. (2009) found that a derivative of this compound, N-acetyl-N-(4-(4-methoxyphenyl-3-(3,4,5-trimethoxyphenyl)isoxazol-5-yl)acetamide (XN05), showed potent antitumor activity against various cancer cells in vitro. It worked by disrupting microtubule assembly, leading to cell cycle arrest and apoptosis in cancer cells (Wu et al., 2009).

Synthesis of Bioactive Heterocycles

Fu et al. (2018) explored the synthesis of novel bioactive heterocycles containing a 3,4,5-trimethoxyphenyl fragment, demonstrating potent antiproliferative activity. These compounds, including derivatives of this compound, targeted tubulin and showed potential as antiproliferative agents in cancer treatment (Fu et al., 2018).

Protein Tyrosine Phosphatase 1B Inhibition

Saxena et al. (2009) highlighted the role of 2-(4-methoxyphenyl) ethyl] acetamide derivatives in inhibiting protein tyrosine phosphatase 1B (PTP1B), a target for antidiabetic therapy. This research adds to the understanding of the compound's potential in treating diabetes (Saxena et al., 2009).

Crystal Structure Studies

The compound has been used in crystallography to understand the structure of related compounds. Park et al. (1995) determined the crystal structure of a related capsaicinoid, offering insights into the compound's conformation and stability (Park et al., 1995).

Synthesis Processes

Qi Yuejin (2010) focused on improving the synthesis process of related compounds, specifically 3,4,5-trimethoxyphenyl acetic acid. This research contributes to the efficient production of related chemical structures, demonstrating the compound's importance in synthetic chemistry (Qi Yuejin, 2010).